4-acetyl-N-(3-(furan-3-yl)-3-hydroxypropyl)benzenesulfonamide

• IUPAC Name: 4-acetyl-N-[3-(furan-3-yl)-3-hydroxypropyl]benzenesulfonamide
• InChI: InChI=1S/C15H17NO5S/c1-11(17)12-2-4-14(5-3-12)22(19,20)16-8-6-15(18)13-7-9-21-10-13/h2-5,7,9-10,15-16,18H,6,8H2,1H3
• InChI Key: SSSQCPHCMYYXNJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)NCCC(C2=COC=C2)O
• Molecular Formula: C15H17NO5S
• Molecular Weight: 323.4 g/mol

Description

4-acetyl-N-(3-(furan-3-yl)-3-hydroxypropyl)benzenesulfonamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is also known as FCPB and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Characterization

• Research has focused on the synthesis and characterization of sulfonamide derivatives, including compounds related to 4-acetyl-N-(3-(furan-3-yl)-3-hydroxypropyl)benzenesulfonamide. For instance, the synthesis of a series of benzenesulfonamides, through different chemical reactions, has been reported. These compounds were characterized using analytical and spectroscopic techniques, confirming their structures and potential biological activities (El-Gaby et al., 2018).

Antimicrobial Activity

• Some of the synthesized compounds have been evaluated for their in vitro antimicrobial activities. This includes qualitative and quantitative assessments through minimum inhibitory concentration (MIC) assays, highlighting their potential as antimicrobial agents. The structure-activity relationship (SAR) of these compounds provides insights into their mode of action against various microbial strains (El-Gaby et al., 2018).

Anticancer Activity

• The evaluation of anticancer activity of benzenesulfonamide derivatives has also been a significant area of research. Through microwave-assisted synthesis of hybrid molecules containing benzenesulfonohydrazide and benzenesulfonamide cyclic imide, compounds have been screened against various human cancer cell lines. Some derivatives exhibited promising anticancer activities, suggesting potential therapeutic applications (Kumar et al., 2015).

Mechanistic Insights and Novel Reactions

• Innovative synthetic methods have been developed to obtain N-(furan-3-ylmethylene)benzenesulfonamides, utilizing gold(I)-catalyzed reactions. These studies not only expand the chemical space of sulfonamide derivatives but also offer mechanistic insights into gold carbenoid chemistry and group migration phenomena (Wang et al., 2014).

Bioactivity and Molecular Docking

• Further research has delved into the bioactivity of these compounds, including their inhibitory effects on carbonic anhydrase enzymes, which are pivotal in various physiological processes. Molecular docking studies complement these findings by elucidating the interactions at the molecular level, paving the way for the design of more potent inhibitors with specific target selectivity (Gul et al., 2016).